![molecular formula C15H18N2O2 B7630442 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one](/img/structure/B7630442.png)
5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one is a benzodiazepine derivative that has been widely studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it an interesting target for further research.
Mechanism of Action
The mechanism of action of 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) system in the brain, which is involved in the regulation of anxiety and other mood disorders. Specifically, 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one is thought to enhance the binding of GABA to its receptors, leading to an increase in the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one exhibits a range of biochemical and physiological effects. These effects include anxiolytic, sedative, and anticonvulsant properties. In addition, this compound has also been found to exhibit antitumor activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one in lab experiments is its well-established synthesis method, which allows for easy production of the compound. In addition, the compound has been extensively studied, making it a reliable target for further research. However, one limitation of using this compound is its potential for side effects, which may limit its use in certain experiments.
Future Directions
There are numerous future directions for research on 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one. One area of interest is its potential as an antitumor agent, which could be further explored in preclinical and clinical studies. In addition, the compound's mechanism of action could be further elucidated to better understand its effects on the GABA system. Finally, new derivatives of 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one could be synthesized and tested for their potential therapeutic applications.
Synthesis Methods
The synthesis of 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one involves the reaction of 3-methylcyclobutanecarboxylic acid with o-phenylenediamine in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then treated with acetic anhydride to form the final product. This synthesis method has been well-established in the literature and has been used in numerous studies.
Scientific Research Applications
5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one has been studied for its potential therapeutic applications in a variety of areas, including anxiety, depression, and epilepsy. In addition, this compound has also been investigated for its potential as an antitumor agent. The unique chemical structure of 5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one makes it an interesting target for further research in these areas.
properties
IUPAC Name |
5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-10-8-11(9-10)15(19)17-7-6-14(18)16-12-4-2-3-5-13(12)17/h2-5,10-11H,6-9H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXJVSHUDGRNNBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C1)C(=O)N2CCC(=O)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-methylcyclobutanecarbonyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.